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Compound of Interest

Compound Name: Cyclo(Pro-Leu)

CAS No.: 2873-36-1

Cat. No.: B128767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclic dipeptides, particularly those containing proline residues like Cyclo(Pro-Leu), represent

a promising class of bioactive molecules with a diverse range of pharmacological activities.

Their rigidified backbone structure confers metabolic stability and improved cell permeability,

making them attractive scaffolds for drug discovery. This guide provides a comparative analysis

of the structure-activity relationships (SAR) of Cyclo(Pro-Leu) analogs, with a focus on how

stereochemistry and minor structural modifications influence their antifungal, anticancer, and

quorum sensing inhibitory activities. The information presented is supported by experimental

data to aid in the rational design of novel, potent therapeutic agents.

Core Structure-Activity Relationship Insights
The biological activity of Cyclo(Pro-Leu) and its analogs is highly dependent on the

stereochemistry of the constituent amino acids and the presence of specific functional groups.

The spatial orientation of the leucine side chain relative to the proline ring is a critical

determinant of target interaction and subsequent biological response.
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Key Findings:

Stereochemistry is Crucial for Antifungal Activity: Homochiral isomers, such as Cyclo(L-Leu-

L-Pro) and Cyclo(D-Leu-D-Pro), exhibit significantly greater antifungal and anti-aflatoxigenic

properties compared to their heterochiral counterparts. This suggests that a specific 3D

conformation is necessary for potent activity.[1]

Anticancer Activity of the Parent Compound: Cyclo(L-Pro-L-Leu) has demonstrated cytotoxic

effects against a range of human cancer cell lines, with its activity being cell-line dependent.

Quorum Sensing Inhibition: While direct SAR studies on a series of Cyclo(Pro-Leu) analogs

for quorum sensing (QS) inhibition are limited, research on structurally similar cyclic

dipeptides indicates that modifications, such as the addition or removal of hydroxyl groups,

can significantly impact anti-QS and anti-biofilm activities.[2]

Data Presentation: Comparative Biological Activities
The following tables summarize the quantitative data on the biological activities of Cyclo(Pro-
Leu) analogs and related compounds.

Table 1: Antifungal and Anti-Aflatoxigenic Activity of
Cyclo(Leu-Pro) Stereoisomers
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Compound Activity
Test
Organism/Ass
ay

Result Reference

Cyclo(L-Leu-L-

Pro)
Antifungal

Colletotrichum

orbiculare

Effective

inhibition of

conidial

germination and

appressorium

formation.[3][4]

[5]

[3][4][5]

Colletotrichum

orbiculare

Reduced lesion

size on

cucumber

leaves.[3][4][5]

[3][4][5]

Anti-aflatoxigenic
Aspergillus

parasiticus

IC50 of 200

μg/mL for

aflatoxin

inhibition.

Cyclo(D-Leu-D-

Pro)
Antifungal

Colletotrichum

orbiculare

Significant

reduction in

conidia

germination and

lesion

occurrence.[3][4]

[5]

[3][4][5]

Cyclo(D-Leu-L-

Pro)
Antifungal

Colletotrichum

orbiculare

No significant

antifungal

activity.[3][4][5]

[3][4][5]

Table 2: Cytotoxic Activity of Cyclo(L-Pro-L-Leu) Against
Human Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM) Reference

K562
Chronic Myelogenous

Leukemia
21.72

A375 Malignant Melanoma 51.13

MCF-7
Breast

Adenocarcinoma
78.78

HT-29
Colorectal

Adenocarcinoma
101.56

NCM460 Normal Colon Mucosa 775.86

Table 3: Quorum Sensing Inhibitory Activity of
Cyclo(Pro-Tyr)-like Analogs against Pseudomonas
aeruginosa PAO1

Compound

Inhibition of
Pyocyanin
Production
(%)

Inhibition of
Protease
Activity (%)

Inhibition of
Elastase
Activity (%)

Biofilm
Inhibition
(%)

Reference

Cyclo(L-Pro-

L-Tyr)
41 20 32 52 [2]

Cyclo(L-Hyp-

L-Tyr)
47 5 8 50 [2]

Cyclo(L-Pro-

L-Phe)
>50 >35 >40 48 [2]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Antifungal Susceptibility Testing
a) Conidial Germination Assay:
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Fungal Strain and Culture:Colletotrichum orbiculare is cultured on potato dextrose agar

(PDA). Conidia are harvested and suspended in sterile distilled water to a concentration of 1

× 10^6 conidia/mL.[1]

Treatment: The conidial suspension is mixed with various concentrations of the Cyclo(Leu-

Pro) stereoisomers.

Incubation: The mixture is incubated on glass slides in a moist chamber at 25°C for 6 hours.

[1]

Analysis: The percentage of germinated conidia is determined by microscopic observation.[1]

b) Disease Control Assay (Detached Cucumber Leaves):

Preparation: Cucumber leaf discs are treated with solutions of the different stereoisomers.

Inoculation: The treated leaf discs are then inoculated with a conidial suspension of C.

orbiculare.

Incubation: The leaf discs are incubated in a humid environment.

Analysis: The lesion area is measured after 5 days to assess disease severity.[1]

Cytotoxicity Assay (MTT Assay)
Cell Culture: Human cancer cell lines (e.g., K562, A375, MCF-7, HT-29) and a normal cell

line (NCM460) are cultured in appropriate media and conditions.

Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere

overnight.

Treatment: Cells are treated with various concentrations of Cyclo(L-Pro-L-Leu) for 48 hours.

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated to allow for the formation of formazan crystals.

Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).
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Analysis: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a

microplate reader. The IC50 value is calculated as the concentration of the compound that

inhibits cell growth by 50% compared to the control.

Quorum Sensing Inhibition Assays
a) Pyocyanin Production Inhibition Assay:

Bacterial Culture:Pseudomonas aeruginosa PAO1 is grown in a suitable broth medium.

Treatment: The bacterial culture is treated with the test compounds at various

concentrations.

Incubation: The cultures are incubated at 37°C with shaking.

Extraction: Pyocyanin is extracted from the supernatant of the bacterial culture using

chloroform.

Analysis: The absorbance of the pyocyanin extract is measured at 520 nm. The percentage

of inhibition is calculated relative to the untreated control.

b) Biofilm Formation Inhibition Assay:

Bacterial Culture and Seeding:P. aeruginosa PAO1 is cultured and then diluted in fresh

medium. The diluted culture is added to the wells of a 96-well plate containing the test

compounds.

Incubation: The plate is incubated statically at 37°C for 24 hours to allow for biofilm

formation.

Washing: Non-adherent bacteria are removed by washing the wells with phosphate-buffered

saline (PBS).

Staining: The remaining biofilm is stained with crystal violet.

Solubilization and Analysis: The crystal violet is solubilized, and the absorbance is measured

at a specific wavelength (e.g., 595 nm). The percentage of biofilm inhibition is calculated

relative to the untreated control.[2]
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Caption: Experimental workflows for assessing the biological activities of Cyclo(Pro-Leu)
analogs.
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Caption: Structure-activity relationship of Cyclo(Pro-Leu) stereoisomers on antifungal activity.
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Caption: Postulated mechanism of anticancer action of Cyclo(L-Pro-L-Leu) via CD151.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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